Benzoic acid, 2-[6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl]-
Benzoic acid, 2-[6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl]-
Brand Name:
Vulcanchem
CAS No.:
10213-95-3
VCID:
VC0157464
InChI:
InChI=1S/C34H26N2O6S/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38/h3-19,35H,1-2H3,(H,37,38)(H,39,40,41)
SMILES:
CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)O)C)C=C4O3)C6=CC=CC=C6C(=O)O
Molecular Formula:
C34H26N2O6S
Molecular Weight:
590.6 g/mol
Benzoic acid, 2-[6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl]-
CAS No.: 10213-95-3
Main Products
VCID: VC0157464
Molecular Formula: C34H26N2O6S
Molecular Weight: 590.6 g/mol
![Benzoic acid, 2-[6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl]- - 10213-95-3](/images/no_structure.jpg)
| CAS No. | 10213-95-3 |
|---|---|
| Product Name | Benzoic acid, 2-[6-[(2-methylphenyl)amino]-3-[(2-methyl-4-sulfophenyl)imino]-3H-xanthen-9-yl]- |
| Molecular Formula | C34H26N2O6S |
| Molecular Weight | 590.6 g/mol |
| IUPAC Name | 2-[3-(2-methylanilino)-6-(2-methyl-4-sulfophenyl)iminoxanthen-9-yl]benzoic acid |
| Standard InChI | InChI=1S/C34H26N2O6S/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38/h3-19,35H,1-2H3,(H,37,38)(H,39,40,41) |
| Standard InChIKey | XRRSHJUXSQSJHZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=NC5=C(C=C(C=C5)S(=O)(=O)O)C)C=C4O3)C6=CC=CC=C6C(=O)O |
| Canonical SMILES | CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=[NH+]C5=C(C=C(C=C5)S(=O)(=O)[O-])C)C=C4O3)C6=CC=CC=C6C(=O)O |
| PubChem Compound | 61377 |
| Last Modified | Nov 11 2021 |
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